N-(2-hydroxyethyl)-N,2,4-trimethyl-5-[methyl-(4-methylphenyl)sulfonylamino]benzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
The synthesis of sulfonamide compounds often involves the stepwise introduction of functional groups to a core structure, utilizing methods that can include nucleophilic substitution, coupling reactions, and protection/deprotection strategies. While the exact synthesis pathway for N-(2-hydroxyethyl)-N,2,4-trimethyl-5-[methyl-(4-methylphenyl)sulfonylamino]benzenesulfonamide is not directly detailed in the available literature, related compounds have been synthesized through reactions involving key intermediates such as benzaldehydes and hydrazinobenzenesulfonamide, indicating a potential route for the synthesis of complex sulfonamides (Gul et al., 2016).
Molecular Structure Analysis
The molecular structure of sulfonamide compounds is characterized by their ability to form crystalline structures, as observed through X-ray crystallography. These structures often display significant molecular interactions such as hydrogen bonding, which contribute to their stability and properties. For example, studies on related sulfonamide compounds have revealed crystalline structures with specific space groups and cell parameters, providing insight into the potential structural characteristics of N-(2-hydroxyethyl)-N,2,4-trimethyl-5-[methyl-(4-methylphenyl)sulfonylamino]benzenesulfonamides (Al-Hourani et al., 2016).
Scientific Research Applications
Applications in Photodynamic Therapy and Cancer Treatment
- Pişkin et al. (2020) synthesized new zinc phthalocyanine derivatives substituted with benzenesulfonamide groups. These compounds, particularly phthalocyanine 3, exhibited properties useful for photodynamic therapy in cancer treatment, including high singlet oxygen quantum yield and good fluorescence properties (Pişkin, Canpolat, & Öztürk, 2020).
Potential as Anti-Cancer and Anti-HCV Agents
- Küçükgüzel et al. (2013) discussed the synthesis of novel benzenesulfonamide derivatives, which showed potential as anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV agents. A selected compound exhibited significant anti-inflammatory and analgesic activities without causing tissue damage in liver, kidney, colon, and brain (Küçükgüzel et al., 2013).
Applications in Enzyme Inhibition
- Gul et al. (2016) synthesized new benzenesulfonamides and evaluated them as carbonic anhydrase inhibitors. Some derivatives showed strong inhibition of human cytosolic isoforms, indicating potential for further anti-tumor activity studies (Gul et al., 2016).
Herbicide Degradation and Environmental Studies
- Braschi et al. (1997) investigated the hydrolysis of the sulfonylurea herbicide triasulfuron, revealing the primary pathway of degradation and potential environmental impact (Braschi et al., 1997).
Studies on Sulfonamide Binding and Inhibition Mechanisms
- Di Fiore et al. (2011) conducted inhibition and structural studies on N-substituted benzenesulfonamides, shedding light on their mechanism as carbonic anhydrase inhibitors (Di Fiore et al., 2011).
properties
IUPAC Name |
N-(2-hydroxyethyl)-N,2,4-trimethyl-5-[methyl-(4-methylphenyl)sulfonylamino]benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H26N2O5S2/c1-14-6-8-17(9-7-14)27(23,24)21(5)18-13-19(16(3)12-15(18)2)28(25,26)20(4)10-11-22/h6-9,12-13,22H,10-11H2,1-5H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FZCJPDDJMDWMFU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)N(C)C2=CC(=C(C=C2C)C)S(=O)(=O)N(C)CCO |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H26N2O5S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
426.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.